Cas no 2703781-56-8 (2-oxa-8-azaspiro4.5decane-3-carboxylic acid hydrochloride)

• Product Name: 2-oxa-8-azaspiro4.5decane-3-carboxylic acid hydrochloride
• CAS No: 2703781-56-8
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• MDL: MFCD28893660
• CID: 5460437
• PubChem ID: 165945202
• Update Time: 2025-06-30

2-oxa-8-azaspiro4.5decane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2310708144
• 2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid hydrochloride
• 2-oxa-8-azaspiro4.5decane-3-carboxylic acid hydrochloride

• MDL： MFCD28893660
• Inchi： 1S/C9H15NO3.ClH/c11-8(12)7-5-9(6-13-7)1-3-10-4-2-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： WETHKSJOEDGAQZ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)CC2(C1)CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Topological Polar Surface Area: 58.6

Additional information on 2-oxa-8-azaspiro4.5decane-3-carboxylic acid hydrochloride

2-Oxa-8-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride: A Comprehensive Overview

2-Oxa-8-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride, commonly referred to by its CAS number CAS 2703781-56-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom. The spiro structure in this compound is formed by a four-membered and a five-membered ring, with an oxygen atom at position 2 and a nitrogen atom at position 8, giving it the name 2-oxa-8-azaspiro[4.5]decane. The carboxylic acid group at position 3 and its hydrochloride salt form further define its chemical identity.

The synthesis of CAS 2703781-56-8 involves a series of well-controlled reactions, including ring-forming processes and functional group transformations. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, reducing production costs and enhancing purity. Researchers have also explored the stereochemistry of this molecule, revealing that the spiro arrangement imposes unique steric constraints that influence its reactivity and biological activity.

From a pharmacological perspective, 2-Oxa-8-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for drug development in areas such as central nervous system disorders and inflammatory diseases. Recent studies have highlighted its ability to modulate ion channels, which are critical for various physiological processes.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinity to target proteins and to design analogs with improved pharmacokinetic properties. These efforts have led to the identification of several derivatives that exhibit enhanced bioavailability and reduced toxicity.

In terms of applications, CAS 2703781-56-8 is being explored as a lead compound for developing novel therapeutic agents. Its spirocyclic framework provides a platform for further functionalization, allowing chemists to introduce additional bioactive groups. This versatility positions it as a valuable tool in medicinal chemistry research.

Looking ahead, ongoing research aims to elucidate the complete mechanism of action of 2-Oxa-8-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride. Understanding how it interacts with cellular pathways will be crucial for optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical use.

In conclusion, CAS 2703781-56-8, or 2-Oxa-8-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride, represents a significant advancement in the field of spirocyclic compounds. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in future drug discovery efforts.